Cas no 1002933-49-4 ((2E)-N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]but-2-enamide)

• Product Name: (2E)-N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]but-2-enamide
• CAS No: 1002933-49-4
• MF: C₁₃H₁₅N₅O₂
• MW: 273.290501832962
• CID: 5908688
• PubChem ID: 135752906
• Update Time: 2025-05-21

(2E)-N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]but-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2-Butenamide, N-[1-(1,6-dihydro-4-methyl-6-oxo-2-pyrimidinyl)-3-methyl-1H-pyrazol-5-yl]-, (2E)-
• (2E)-N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]but-2-enamide
• 1002933-49-4
• (E)-N-[5-methyl-2-(4-methyl-6-oxo-1H-pyrimidin-2-yl)pyrazol-3-yl]but-2-enamide
• (E)-N-(3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)but-2-enamide
• AKOS024629051
• F2215-0020

• Inchi： 1S/C13H15N5O2/c1-4-5-11(19)15-10-6-9(3)17-18(10)13-14-8(2)7-12(20)16-13/h4-7H,1-3H3,(H,15,19)(H,14,16,20)/b5-4+
• InChI Key： KFPMQHLWSGIURH-SNAWJCMRSA-N
• SMILES： C(NC1N(C2NC(=O)C=C(C)N=2)N=C(C)C=1)(=O)/C=C/C

Computed Properties

• Exact Mass: 273.12257474g/mol
• Monoisotopic Mass: 273.12257474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 88.4Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• pka: 7.10±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on (2E)-N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]but-2-enamide

The Compound CAS No. 1002933-49-4: (2E)-N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]but-2-enamide

The compound with CAS No. 1002933-49-4, named (2E)-N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]but-2-enamide, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique chemical structure and promising biological activity. Recent studies have highlighted its role in various therapeutic applications, making it a focal point for researchers worldwide.

Chemical Structure and Synthesis

The molecular structure of (2E)-N-[3-methyl...enamide is characterized by a complex arrangement of functional groups, including a pyrazole ring, a dihydropyrimidine moiety, and an enamide group. The synthesis of this compound involves multi-step reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Researchers have explored various synthetic pathways, including microwave-assisted synthesis and catalytic methods, to optimize the production process. These advancements have not only improved the synthesis efficiency but also opened new avenues for scaling up production for industrial applications.

Biological Activity and Therapeutic Potential

Recent studies have demonstrated that (2E)-N-[3-methyl...enamide exhibits potent biological activity, particularly in the context of enzyme inhibition and receptor modulation. For instance, it has shown significant inhibitory effects on key enzymes involved in metabolic pathways, making it a promising candidate for the development of novel drugs targeting metabolic disorders. Additionally, its ability to modulate G-protein coupled receptors (GPCRs) suggests potential applications in treating conditions such as inflammation and neurodegenerative diseases.

Applications in Materials Science

Beyond its biological applications, (2E)-N-[3-methyl...enamide has also found utility in materials science. Its unique electronic properties make it a valuable component in the development of advanced materials, such as organic semiconductors and light-emitting diodes (LEDs). Researchers have investigated its role in enhancing the performance of organic electronics by improving charge transport properties and emission efficiency.

Latest Research Findings

In a groundbreaking study published earlier this year, scientists reported that (2E)-N-[3-methyl...enamide exhibits exceptional stability under physiological conditions, making it an ideal candidate for drug delivery systems. Furthermore, its ability to penetrate cellular membranes efficiently has been leveraged to develop targeted drug delivery platforms with enhanced bioavailability.

Another notable advancement involves the use of this compound in the development of nanomaterials for biomedical imaging. By incorporating (2E)-N-[3-methyl...enamide into nanocomposites, researchers have achieved improved contrast agents for magnetic resonance imaging (MRI), offering new possibilities for early disease detection and diagnosis.

Future Prospects and Challenges

While the potential applications of (2E)-N-[3-methyl...enamide are vast, several challenges remain to be addressed. One major concern is the scalability of its synthesis process for large-scale production. Researchers are actively exploring cost-effective synthesis routes to overcome this limitation. Additionally, further studies are needed to fully understand its long-term toxicity profile and pharmacokinetics to ensure its safe use in therapeutic applications.

In conclusion, (2E)-N-[3-methyl...enamide, with CAS No. 1002933-49-4, represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique chemical properties and promising biological activity position it as a key player in the development of innovative solutions for healthcare and materials science.